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This document provides detailed application notes and experimental protocols for the synthesis

of gold-platinum (Au-Pt) core-shell nanoparticles via the seed-mediated growth method. This

technique offers precise control over nanoparticle size, shape, and composition, making it a

valuable tool for a wide range of applications, including catalysis, sensing, and nanomedicine.

Application Notes
The seed-mediated growth method is a versatile bottom-up approach for synthesizing colloidal

metal nanocrystals with controlled architectures.[1] The process involves two main steps: the

synthesis of small "seed" nanoparticles and the subsequent growth of these seeds into larger,

often core-shell, nanostructures by the reduction of a second metal precursor onto their

surface.[2][3] For Au-Pt nanoparticles, gold nanoparticles (AuNPs) are typically synthesized

first to serve as the seeds, followed by the controlled deposition of a platinum (Pt) shell.[1][4]

The distinct reduction potentials of gold and platinum precursors play a crucial role in the

formation of the core-shell structure. Gold ions are more easily reduced to form the initial Au

seeds. Subsequently, the Pt precursor is reduced onto the surface of the existing Au seeds,

leading to the formation of a Pt shell.[5][6] The thickness and morphology of the Pt shell can be

tuned by controlling experimental parameters such as the precursor concentrations, the ratio of
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Au seeds to Pt precursor, temperature, and the choice of capping agents and reducing agents.

[1][5][6]

Advantages of Au-Pt Core-Shell Nanoparticles:

Enhanced Catalytic Activity: The combination of gold and platinum can lead to synergistic

effects, resulting in enhanced catalytic activity and stability compared to monometallic

nanoparticles.[1][5][6]

Tunable Optical Properties: The localized surface plasmon resonance (LSPR) of the gold

core can be modulated by the platinum shell, allowing for the tuning of optical properties for

applications in sensing and imaging.

Biocompatibility: Gold nanoparticles are known for their biocompatibility, making Au-Pt

nanoparticles promising candidates for biomedical applications such as drug delivery and

photothermal therapy.

Controlled Synthesis: The seed-mediated approach allows for precise control over the size

and shape of the nanoparticles, which is critical for optimizing their properties for specific

applications.[7]

Applications in Drug Development:

The unique properties of Au-Pt nanoparticles make them attractive for various applications in

drug development:

Drug Delivery: Their high surface area-to-volume ratio allows for the efficient loading of drug

molecules. The surface of the Pt shell can be further functionalized with targeting ligands to

achieve site-specific drug delivery.

Catalytic Therapy: Platinum is a well-known catalyst, and Au-Pt nanoparticles can be

designed to catalyze specific reactions within the body for therapeutic purposes.

Biosensing: The optical and catalytic properties of Au-Pt nanoparticles can be harnessed to

develop sensitive and selective biosensors for the detection of disease biomarkers.

Experimental Workflows and Signaling Pathways
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Below are diagrams illustrating the key processes in the seed-mediated synthesis of Au-Pt

nanoparticles.
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Caption: Workflow for seed-mediated synthesis of Au-Pt nanoparticles.
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Experimental Protocols
This section provides detailed protocols for the synthesis of Au-Pt core-shell nanoparticles. It is

crucial to use high-purity reagents and thoroughly cleaned glassware for successful and

reproducible synthesis.[8]

Protocol 1: Polyol Synthesis of Au Seeds and
Subsequent Pt Shell Growth
This protocol is adapted from a method used for synthesizing Au@Pt core-shell nanoparticles

for electrocatalysis.[1]

Materials:

Gold (III) chloride trihydrate (HAuCl₄·3H₂O)

Chloroplatinic acid hexahydrate (H₂PtCl₆·6H₂O)

Polyvinylpyrrolidone (PVP, MW: 40K)

Ethylene glycol (EG)

Silver nitrate (AgNO₃) - for initial seed synthesis

Ethanol

Deionized (DI) water

Equipment:

Three-neck round-bottom flask

Magnetic stirrer with heating mantle

Condenser

Thermometer
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Centrifuge

Procedure:

Part A: Synthesis of Gold Nanoparticle (AuNP) Seeds

Silver Nanoparticle Seed Preparation: In a three-neck flask, heat 10 mL of EG to 160 °C with

magnetic stirring.

In separate aliquots, add 2 mL of AgNO₃ solution (20 mM) and 4 mL of PVP (50 mM in EG)

every 2.5 minutes.

Maintain the reaction at 160 °C for 1 hour to form silver nanoparticle seeds.

Gold Nanoparticle Synthesis: In a separate flask, mix 0.5 mL of the pre-synthesized silver

nanoparticle seed solution with 5 mL of EG and heat to 160 °C.

Once the temperature is stable, add 0.5 mL of HAuCl₄ solution (50 mM) and 1 mL of PVP (50

mM in EG).

Continue the reaction for 1 hour to form the gold seeds. The resulting AuNPs will have an

average size of approximately 8.1 ± 0.11 nm.[1]

Part B: Synthesis of Au@Pt Core-Shell Nanoparticles

In the flask containing 7 mL of the pre-synthesized AuNP seed solution at 160 °C, add 0.5

mL of H₂PtCl₆ solution (50 mM) and 1 mL of PVP (50 mM in EG) under magnetic stirring.

Increase the reaction temperature to 190 °C and maintain for 15 minutes.

Cool the solution to room temperature.

Purification: Wash the resulting Au@Pt nanoparticles with ethanol and DI water by

centrifugation at 12,000 rpm for 15 minutes.

Resuspend the final product in a suitable solvent, such as isopropyl alcohol, for storage and

further characterization.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.mdpi.com/2079-4991/9/11/1644
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14352064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Aqueous Synthesis of Au Seeds and Pt Shell
Growth
This protocol is a general method that can be adapted for various applications.

Materials:

Gold (III) chloride (HAuCl₄)

Sodium citrate (Na₃C₆H₅O₇)

Chloroplatinic acid (H₂PtCl₆)

Ascorbic acid (C₆H₈O₆)

Cetyltrimethylammonium bromide (CTAB) or other capping agents

Deionized (DI) water

Equipment:

Erlenmeyer flasks

Magnetic stirrer with hot plate

Vortex mixer

Spectrophotometer (for characterization)

Transmission Electron Microscope (TEM) (for characterization)

Procedure:

Part A: Synthesis of Gold Nanoparticle (AuNP) Seeds (Turkevich-Frens Method)

In a clean Erlenmeyer flask, bring 100 mL of a 0.01% HAuCl₄ solution to a rolling boil with

vigorous stirring.

Rapidly add 2 mL of a 1% sodium citrate solution to the boiling HAuCl₄ solution.
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The solution color will change from pale yellow to gray, then to purple, and finally to a deep

red, indicating the formation of AuNPs.

Continue boiling for 15 minutes, then remove from heat and allow to cool to room

temperature while stirring.

Part B: Synthesis of Au@Pt Core-Shell Nanoparticles

Growth Solution Preparation: In a separate flask, prepare a growth solution containing a

specific concentration of H₂PtCl₆, a capping agent (e.g., CTAB), and DI water.

Seeding: Add a calculated volume of the prepared AuNP seed solution to the growth solution

under gentle stirring. The amount of seed solution will influence the final size of the core-

shell nanoparticles.

Reduction: Add a reducing agent, such as ascorbic acid, to the mixture to initiate the

reduction of the platinum precursor onto the gold seeds.

Allow the reaction to proceed for a set amount of time, during which the color of the solution

will change, indicating the growth of the platinum shell.

Purification: Purify the resulting Au@Pt nanoparticles by centrifugation and resuspension in

DI water to remove excess reactants.

Quantitative Data Summary
The following tables summarize key quantitative data from various seed-mediated synthesis

protocols for Au-Pt and related nanoparticles.

Table 1: Synthesis Parameters for Au@Pt Nanoparticles[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.mdpi.com/2079-4991/9/11/1644
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14352064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Au Seed Synthesis Au@Pt Growth (1:1 ratio)

Gold Precursor 0.5 mL of 50 mM HAuCl₄ -

Platinum Precursor - 0.5 mL of 50 mM H₂PtCl₆

Capping Agent 1 mL of 50 mM PVP 1 mL of 50 mM PVP

Solvent Ethylene Glycol (EG) Ethylene Glycol (EG)

Temperature 160 °C 160 °C, then 190 °C

Reaction Time 1 hour 15 minutes

Au Seed Size ~8.1 nm -

Table 2: Parameters for Seed-Mediated Gold Nanorod Synthesis (for comparison of seed-

mediated principles)[9]

Parameter Seed Solution Growth Solution

Gold Precursor 0.25 mL of 10 mM HAuCl₄ Varies

Reducing Agent 0.6 mL of 10 mM NaBH₄ Ascorbic Acid

Capping Agent 10 mL of 0.1 M CTAB CTAB, NaOL

Additives - AgNO₃, HCl

Aging Time 30 minutes -

Table 3: Influence of Au/Pt Ratio on Nanoparticle Characteristics[1]

Au/Pt Ratio
Resulting Nanoparticle
Structure

Electrocatalytic Activity for
Methanol Oxidation

1:1 Core-shell Good

1:2 Core-shell with thicker Pt shell Greatly enhanced

1:3
Core-shell with even thicker Pt

shell
-
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Logical Relationships in Seed-Mediated Growth
The following diagram illustrates the relationships between key experimental parameters and

the resulting nanoparticle properties in a seed-mediated growth process.
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Caption: Key parameter influences on nanoparticle properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8931037/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8931037/
https://www.azom.com/article.aspx?ArticleID=19979
https://pubs.acs.org/doi/10.1021/acsomega.1c00510
https://www.benchchem.com/product/b14352064#seed-mediated-growth-method-for-gold-platinum-nanoparticle-synthesis
https://www.benchchem.com/product/b14352064#seed-mediated-growth-method-for-gold-platinum-nanoparticle-synthesis
https://www.benchchem.com/product/b14352064#seed-mediated-growth-method-for-gold-platinum-nanoparticle-synthesis
https://www.benchchem.com/product/b14352064#seed-mediated-growth-method-for-gold-platinum-nanoparticle-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14352064?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14352064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

